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Compound of Interest

Compound Name: (E)-AG 99

Cat. No.: B1683692 Get Quote

(E)-AG 99: A Technical Guide for Researchers
This technical guide provides an in-depth overview of the chemical and biological properties of

(E)-AG 99, also known as Tyrphostin AG 99. Designed for researchers, scientists, and drug

development professionals, this document details the compound's mechanism of action as a

protein tyrosine kinase inhibitor, offers structured data on its activity, and provides

comprehensive experimental protocols and visual workflows to facilitate its use in a research

setting.

Core Chemical and Biological Properties
(E)-AG 99 is a member of the tyrphostin family of compounds, which are synthetic inhibitors of

protein tyrosine kinases. It is recognized for its potent inhibitory activity against the Epidermal

Growth Factor Receptor (EGFR), a key regulator of cellular growth, proliferation, and

differentiation. Dysregulation of EGFR signaling is a common factor in the progression of

various cancers, making it a significant target for therapeutic research.

Chemical Structure and Properties:

Synonyms: Tyrphostin 46, Tyrphostin A46, Tyrphostin B40

CAS Number: 122520-85-8

Molecular Formula: C₁₀H₈N₂O₃
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Molecular Weight: 204.18 g/mol

Quantitative Data Summary
The inhibitory activity of (E)-AG 99 has been quantified against its primary target, EGFR. The

following table summarizes the key inhibitory concentration data.

Parameter Value Target/System Reference

IC₅₀ 10 µM
EGF Receptor

Tyrosine Kinase
[1]

Selectivity
Selective over insulin

receptor kinase
- [1]

Mechanism of Action and Signaling Pathway
(E)-AG 99 primarily functions as an ATP-competitive inhibitor of the EGFR tyrosine kinase[2].

By binding to the ATP pocket of the EGFR kinase domain, it prevents the autophosphorylation

of the receptor, a critical step for the activation of downstream signaling pathways.

The inhibitory action of (E)-AG 99 has been shown to extend to the phosphorylation of other

key signaling molecules. Notably, it blocks the tyrosine phosphorylation of p145met (the β-

subunit of the c-Met/hepatocyte growth factor receptor) in a manner that also involves the

inhibition of Src kinase activity[2]. This blockade of critical signaling nodes ultimately leads to

the induction of apoptosis, or programmed cell death, through the activation of caspase-like

proteases[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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